Cas no 83692-81-3 (ethyl (6-methylimidazo[1,2-a:5,4-b']dipyridin-2-yl)carbamate)

ethyl (6-methylimidazo[1,2-a:5,4-b']dipyridin-2-yl)carbamate structure
83692-81-3 structure
Product name:ethyl (6-methylimidazo[1,2-a:5,4-b']dipyridin-2-yl)carbamate
CAS No:83692-81-3
MF:C14H14N4O2
MW:270.28656
CID:1812190
PubChem ID:186281

ethyl (6-methylimidazo[1,2-a:5,4-b']dipyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • ethyl (6-methylimidazo[1,2-a:5,4-b']dipyridin-2-yl)carbamate
    • Ethyl hydrogen (6-methylimidazo[1,2-a:5,4-b']dipyridin-2-yl)carbonimidate
    • DTXSID901003696
    • Carbamic acid, (6-methyldipyrido(1,2-a:3',2'-d)imidazol-2-yl)-, ethyl ester
    • 83692-81-3
    • Inchi: InChI=1S/C14H14N4O2/c1-3-20-14(19)17-11-7-6-10-13(16-11)18-8-4-5-9(2)12(18)15-10/h4-8H,3H2,1-2H3,(H,16,17,19)
    • InChI Key: XHWAOUHJZJTMMU-UHFFFAOYSA-N
    • SMILES: CCOC(=O)NC1=NC2=C(C=C1)N=C3N2C=CC=C3C

Computed Properties

  • Exact Mass: 270.11167570g/mol
  • Monoisotopic Mass: 270.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.5Ų
  • XLogP3: 2.4

ethyl (6-methylimidazo[1,2-a:5,4-b']dipyridin-2-yl)carbamate Related Literature

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